Cas no 1864014-81-2 (2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride)

• Product Name: 2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride
• CAS No: 1864014-81-2
• MF: C₁₃H₁₈Cl₃NS
• MW: 326.71271944046
• CID: 5695268
• PubChem ID: 72716594
• Update Time: 2025-06-08

2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-[(2,6-DICHLOROPHENYL)SULFANYL]ETHYL)PIPERIDINE HYDROCHLORIDE
• F2167-0638
• 2-[2-(2,6-dichlorophenyl)sulfanylethyl]piperidine;hydrochloride
• AKOS026746991
• 1864014-81-2
• 2-(2-[(2,6-DICHLOROPHENYL)SULFANYL]ETHYL)PIPERIDINEHYDROCHLORIDE
• 2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride
• EN300-241512
• Piperidine, 2-[2-[(2,6-dichlorophenyl)thio]ethyl]-, hydrochloride (1:1)

• Inchi： 1S/C13H17Cl2NS.ClH/c14-11-5-3-6-12(15)13(11)17-9-7-10-4-1-2-8-16-10;/h3,5-6,10,16H,1-2,4,7-9H2;1H
• InChI Key： FABLTKGDGFFOGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SCCC1CCCCN1)Cl.Cl

Computed Properties

• Exact Mass: 325.022554g/mol
• Monoisotopic Mass: 325.022554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride

Introduction to 2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1864014-81-2)

2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride, with the CAS number 1864014-81-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a piperidine ring substituted with an ethyl chain that carries a sulfanyl group, further modified by a 2,6-dichlorophenyl moiety. This unique arrangement of functional groups makes it a promising candidate for further research and development in medicinal chemistry.

The< strong>2,6-dichlorophenyl sulfanyl group is particularly noteworthy as it introduces both electron-withdrawing and lipophilic characteristics to the molecule. Such structural features are often exploited in drug design to enhance binding affinity to biological targets and improve pharmacokinetic properties. The presence of the piperidine ring contributes to the compound's solubility and bioavailability, making it suitable for various pharmacological applications.

In recent years, there has been growing interest in piperidine derivatives due to their role in developing novel therapeutic agents. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The< strong>2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride has been investigated for its potential in several pharmacological contexts, particularly in the treatment of neurological disorders and infectious diseases.

One of the most exciting areas of research involving this compound is its application in neurology. Piperidine derivatives have shown promise as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The< strong>sulfanyl group in the molecule is believed to interact with specific neurotransmitter receptors, potentially modulating neural activity and providing therapeutic benefits. Preliminary studies have suggested that this compound may help in reducing oxidative stress and inflammation in neural cells, which are key pathological features of these diseases.

The< strong>2,6-dichlorophenyl moiety adds another layer of complexity to the compound's pharmacological profile. This group has been shown to enhance the binding affinity of the molecule to certain enzymes and receptors involved in disease pathways. For instance, research indicates that this moiety may interact with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in mood disorders and pain management.

In addition to its potential applications in neurology, 2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride has also been explored for its antimicrobial properties. The< strong>sulfanyl group and the overall structure of the molecule contribute to its ability to disrupt bacterial cell membranes and inhibit microbial growth. This makes it a valuable candidate for developing new antibiotics or antimicrobial agents, especially against drug-resistant strains of bacteria.

The< strong>piperidine ring itself is a well-studied scaffold in medicinal chemistry due to its favorable pharmacokinetic properties. It enhances solubility in both water and lipids, allowing for better absorption and distribution throughout the body. This characteristic is particularly important for drugs that need to cross the blood-brain barrier or reach specific tissues efficiently.

The hydrochloride salt form of this compound improves its stability and bioavailability, making it more suitable for clinical use. Salt formation can enhance solubility and melting point properties, which are critical factors in drug formulation and delivery.

In conclusion, 2-{2-[(2,6-dichlorophenyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1864014-81-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a promising candidate for treating neurological disorders, infectious diseases, and other conditions. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern drug discovery and development.